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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

troubleshooting information for using Tefzel® (ETFE) fittings in high-pressure applications,

such as High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)
Q1: Why is my new Tefzel® fitting leaking at high pressure?

A new Tefzel® fitting may leak for several reasons:

Improper Tightening: Both under- and over-tightening can cause leaks. Under-tightening

prevents a proper seal, while over-tightening can deform the ferrule or strip the threads.[1][2]

For flangeless fittings, a specific, low torque is often required.

Incorrect Ferrule Placement: The ferrule must be oriented correctly (tapered end towards the

port) and seated properly before tightening.

Damaged or Dirty Components: Scratches, cracks, or particulate contamination on the fitting,

ferrule, or the receiving port can compromise the seal.[3] Always inspect components before

use.

Mismatched Parts: Using nuts and ferrules from different manufacturers or of incompatible

types can lead to poor connections.[4]
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System Over-Pressurization: Exceeding the pressure rating of the tubing or fitting will

inevitably cause leaks or failure.[4][5][6][7][8][9]

Q2: Can I reuse Tefzel® fittings?

Tefzel® flangeless fittings are designed to be reusable. The polymeric ferrule conforms to the

receiving port, allowing for multiple connections without compromising the seal. However, it is

critical to avoid reusing a fitting in a different port than the one it was originally tightened in.

Minor variations between ports can lead to dead volume or leaks. If you frequently change

columns or reconfigure your system, reusable fittings are a convenient option.

Q3: How tight should I make my Tefzel® fitting?

Unlike stainless steel fittings that require significant force to swage, Tefzel® fittings require

much less torque. The general guideline for finger-tight style fittings is to tighten by hand until

snug, and then turn an additional 1/4 to 1/2 turn. For flangeless fittings with a 1/4-28 thread, a

specific torque is recommended. Using a torque wrench is advised for consistent and reliable

connections.[1][2]

Q4: My fitting is tight, but it still leaks. What should I do next?

If a fitting continues to leak after gentle tightening, do not apply excessive force. Instead,

depressurize the system, disassemble the connection, and inspect all parts (nut, ferrule, tubing

end, and receiving port) for damage, debris, or deformities.[3] Replace any damaged

components. It is often best practice to cut a fresh, clean end on the tubing and use a new

ferrule.

Q5: Are Tefzel® fittings compatible with all solvents?

Tefzel® (ETFE) has excellent chemical resistance to a wide range of solvents, acids, and

bases commonly used in HPLC.[3] However, some organic solvents may cause the tubing to

swell, which can reduce its pressure stability.[10] Always consult a chemical compatibility chart

for your specific mobile phase composition.
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Table 1: Pressure Ratings for 1/16" OD Tefzel® (ETFE)
Tubing
The maximum operating pressure for ETFE tubing is dependent on the inner diameter (ID) and

the wall thickness. Using tubing above its rated pressure can lead to leaks and system failure.

Tubing ID (inches) Tubing ID (mm) Max Pressure (psi) Max Pressure (bar)

0.010" 0.25 mm 2700 186

0.020" 0.50 mm 3000 207

0.030" 0.76 mm 2000 138

0.040" 1.0 mm 1000 69

Data sourced from

multiple suppliers and

averaged where

applicable. Always

consult your specific

tubing manufacturer's

datasheet for precise

ratings.[4][5][6][8][9]

Table 2: Recommended Torque for Flangeless Tefzel®
Fittings
Proper torque ensures a secure seal without damaging the fitting. These values are typical for

1/4-28 flat-bottom flangeless fittings.
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Thread Size
Recommended Torque (in-
lbs)

Recommended Torque
(N·m)

1/4-28 3 - 4 0.34 - 0.45

These values are a general

guide. Always follow the

specific torque

recommendations from the

fitting manufacturer.[1][2]

Experimental Protocols
Protocol: Bubble Leak Test for High-Pressure
Connections
This protocol describes a simple, effective method for identifying leaks at fitting connections

after assembly.

Objective: To visually detect gas leaks from a pressurized connection by observing bubble

formation in a liquid.

Materials:

Assembled fitting connection to be tested.

Source of inert gas (e.g., Nitrogen, Argon) with a pressure regulator.

Pressure-safe vessel or container.

Leak detection fluid (e.g., soapy water solution like SNOOP® or a simple 1:1 solution of

water and isopropyl alcohol with a few drops of dish soap).

Appropriate personal protective equipment (PPE), including safety glasses.

Procedure:
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Isolate and Secure: Ensure the component with the fitting to be tested is safely isolated from

the main high-pressure system. The test should be conducted at a moderate pressure, not

the maximum operating pressure of the system.

Pressurize the System: Connect the inert gas source to one end of the tubing assembly.

Slowly and carefully increase the pressure to a low, stable value (e.g., 60-100 psi / 4-7 bar).

Do not exceed the pressure rating of any component in the test setup.

Apply Leak Detection Fluid: Liberally apply the leak detection fluid to the entire fitting

connection, ensuring all potential leak paths are covered.

Observe for Bubbles: Carefully inspect the connection for 1-2 minutes. The formation of a

steady stream of bubbles indicates a leak.[11]

Identify Leak Location: Pinpoint the exact source of the bubbles (e.g., where the tubing

enters the ferrule, or at the threads of the nut).

Depressurize and Repair: If a leak is detected, safely and slowly release the pressure from

the system. Disassemble the fitting, inspect for the cause of the leak, and reassemble

according to best practices (see FAQs).

Retest: Repeat the pressure and bubble test to confirm that the leak has been successfully

resolved.

Documentation: Record the test pressure, findings, and any corrective actions taken in your

experimental logbook.

Visual Troubleshooting Guide
The following diagrams illustrate logical workflows for diagnosing and resolving leaks with

Tefzel® fittings.
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Start

Initial Checks

Corrective Actions

Advanced Troubleshooting

Resolution

Leak Detected at
Tefzel® Fitting

Is the fitting appropriately tight?

Is system pressure
within tubing/fitting limits?

 Yes 

Adjust Torque:
Slightly tighten (1/8 turn).

Do NOT overtighten.

 No 

Reduce System Pressure
to specified limits.

 No 

Depressurize & Disassemble Fitting

 Yes 

Re-test for Leaks

 Fail 

Leak Resolved

 Pass 

Inspect ferrule, nut, tubing end,
and port for damage or debris.

Clean parts or replace
ferrule/fitting if damaged.

Ensure tubing has a clean, square cut.

Reassemble Correctly

Re-test for Leaks

 Pass 

Leak Persists:
Consult Instrument Manual
or Manufacturer Support

 Fail 

Click to download full resolution via product page

Caption: Troubleshooting workflow for a leaking Tefzel® fitting.
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Preparation

Assembly

Insertion

Tightening

Verification

1. Cut Tubing Squarely
Ensure a clean, burr-free end.

2. Slide Nut, then Ferrule onto Tubing
(Tapered end of ferrule faces port)

3. Insert Tubing into Port
Until it bottoms out.

4. Finger-Tighten the Nut
Then apply specified torque

(e.g., 1/4 turn or use torque wrench).

5. Pressurize System & Check for Leaks
(e.g., Bubble Leak Test)

Click to download full resolution via product page

Caption: Best practice workflow for installing a Tefzel® fitting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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